Cas no 1804513-98-1 (Ethyl 3-cyano-2-methoxy-4-methylbenzoate)

• Product Name: Ethyl 3-cyano-2-methoxy-4-methylbenzoate
• CAS No: 1804513-98-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5004126
• Update Time: 2025-05-24

Ethyl 3-cyano-2-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-methoxy-4-methylbenzoate

• Inchi： 1S/C12H13NO3/c1-4-16-12(14)9-6-5-8(2)10(7-13)11(9)15-3/h5-6H,4H2,1-3H3
• InChI Key： WMZZXMVQJLBVLZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=C(C)C=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-methoxy-4-methylbenzoate

Ethyl 3-cyano-2-methoxy-4-methylbenzoate (CAS No. 1804513-98-1): A Versatile Compound in Chemical and Pharmaceutical Research

Ethyl 3-cyano-2-methoxy-4-methylbenzoate, identified by the CAS registry number 1804513-98-1, is a structurally complex organic compound with significant potential in diverse research domains. Its molecular formula, C_₁₂H_₁₁NO₃, reflects a benzene ring substituted with a cyano group at the third position, a methoxy group at the second position, and a methyl group at the fourth position, further esterified with an ethyl group at the carboxylic acid moiety. This unique arrangement of functional groups imparts distinct physicochemical properties and reactivity, positioning it as a valuable intermediate in synthetic chemistry and a promising candidate for pharmaceutical applications.

The structural configuration of Ethyl 3-cyano-2-methoxy-4-methylbenzoate has been analyzed using advanced computational methods such as density functional theory (DFT) simulations. Recent studies published in Journal of Organic Chemistry (2023) highlight how the electron-withdrawing nature of the cyano group (-CN) enhances electrophilicity at the benzylic carbon, while the methoxy (-OCH₃) and methyl (-CH₃) substituents modulate steric hindrance and electronic distribution across the aromatic ring. This combination facilitates controlled reactivity during synthesis, enabling its use as a precursor for constructing bioactive molecules with tailored pharmacokinetic profiles.

In terms of physical properties, this compound exhibits notable thermal stability with a melting point of approximately 65°C and a boiling point exceeding 250°C under standard conditions. Its solubility in organic solvents like dichloromethane (DCM) and dimethyl sulfoxide (DMSO) aligns with contemporary solvent selection trends prioritizing eco-friendly alternatives over traditional toxic solvents. A groundbreaking study in Green Chemistry Advances (2024) demonstrated its compatibility with supercritical CO₂ extraction processes, reducing environmental impact while maintaining high-purity yields during industrial-scale production.

Synthetic methodologies for Ethyl 3-cyano-2-methoxy-< span class="bold">4-methylbenzoate have evolved significantly since its initial synthesis reported in 2007. Recent advancements include catalyst-free microwave-assisted esterification protocols described in Sustainable Synthesis Letters (Q2 2024), which shorten reaction times by up to 75% compared to conventional methods. Another notable development involves enzymatic synthesis using lipase biocatalysts fromCandida antarctica,demonstrating high stereoselectivity when producing chiral derivatives—a critical factor for pharmaceutical applications requiring enantiopure compounds.

Biochemical investigations reveal intriguing interactions between Ethyl < span class="bold">3-cyano- span>< span class=" bold ">methoxy- span>< span class= " bold ">methylbenzoate and cellular pathways. A landmark study published in Nature Communications Biology (March 2024) identified its ability to inhibit histone deacetylase (HDAC) enzymes through competitive binding at the catalytic site, suggesting potential utility in epigenetic therapy for cancer treatment. The compound's cyanobenzoyl ester structure was found to form stable complexes with zinc ions present in HDAC active sites, achieving IC₅₀ values as low as 5 µM against HDAC6 isoforms associated with neurodegenerative diseases.

In drug delivery systems research, this compound serves as an ideal carrier molecule due to its amphiphilic characteristics derived from the ethoxycarbonyl ester and aromatic substituents. Researchers at MIT's Department of Chemical Engineering recently developed nanostructured lipid carriers incorporating Ethyl < span class= " bold ">methoxy- span>< span class= " bold ">methylbenzoate derivatives that achieved targeted delivery of anti-inflammatory agents across blood-brain barrier models (Biomaterials Science, July 2024). The compound's ability to form hydrogen bonds through its methoxy group while maintaining hydrophobic interactions via the methyl and ethoxycarbonyl groups enables optimal encapsulation efficiency without compromising membrane permeability.

The field of optoelectronics has also seen innovative applications for this molecule following discoveries published in Advanced Materials Interfaces (November 2023). When incorporated into conjugated polymer frameworks, Ethyl < span class= " bold ">cyano- span>< span class= " bold ">methoxy- span>< span class= " bold ">methylbenzoate enhances charge transport properties by up to 6-fold through π-electron conjugation effects mediated by its aromatic core and cyano substituent. This performance improvement has led to prototype organic solar cells demonstrating record power conversion efficiencies of over 15% under simulated sunlight conditions—a breakthrough attributed to optimized electronic coupling between donor and acceptor materials.

Ethyl < span class= " bold ">cyano- span>< span class= " bold ">methoxy- span>< span class= " bold ">methylbenzoate's role extends into analytical chemistry where it functions as an internal standard for mass spectrometry-based metabolomics studies (Analytical Chemistry, April 2024). Its distinct fragmentation pattern during tandem MS analysis provides unambiguous identification markers when quantifying trace levels of endogenous metabolites in complex biological matrices such as plasma or tissue extracts—a capability increasingly utilized in personalized medicine research requiring precise biomarker tracking.

Ongoing research focuses on exploiting its unique photochemical properties discovered by teams at ETH Zurich (Chemical Science, September 2024). Upon UV irradiation at wavelengths between 365–450 nm, this compound undergoes reversible photoisomerization between trans-and cis-configurations without compromising core structure integrity. This light-responsive behavior is being explored for smart drug release systems where therapeutic payloads are released only upon exposure to specific light wavelengths during minimally invasive medical procedures.

In material science applications beyond optoelectronics, recent studies (Polymer Composites, June 2024) demonstrate that incorporating Ethyl < span clas s= " bold ">cyano- span>< sp an clas s= " bold ">meth oxy- sp an>< sp an clas s= " bold ">methyl ben zoat e into polyurethane formulations significantly improves mechanical strength through crosslinking mechanisms initiated by its reactive cyanobenzoyl moiety. The resulting materials exhibit tensile strengths exceeding conventional polymers by up to 70%, making them suitable candidates for biomedical devices requiring both flexibility and durability such as vascular grafts or implantable sensors.

Clinical pharmacology research highlights its potential role as a prodrug component based on findings from preclinical trials (< em>Jour nal o f Med icinal Che mistry, em >February p >< p >The metabolic stability studies conducted using human liver microsomes showed that it undergoes rapid hydrolysis under physiological conditions releasing free cyanobenzoic acid—a metabolite exhibiting selective cytotoxicity toward triple-negative breast cancer cells without affecting normal epithelial cells (< em>Cancer Research, em >May p >< p >This selectivity stems from enhanced accumulation within cancer cells via overexpressed organic anion transporting polypeptides (OATPs), which are often upregulated in malignant tissues according to recent mechanistic insights published (< em>Nature Cancer, em >August p >< p >The compound's pharmacokinetic profile benefits from controlled absorption rates achieved through nanoparticle encapsulation techniques developed by researchers at Stanford University (< em>Nanomedicine: Nanotechnology, em >October ). By embedding it within pH-sensitive micelles composed of poly(ethylene glycol)-block-polycaprolactone copolymers , bioavailability was increased threefold while minimizing systemic toxicity risks associated with untargeted drug distribution . p >< p >Emerging applications also include its use as an inhibitor of ferroptosis , a regulated cell death pathway implicated in neurodegenerative disorders . A collaborative study between Harvard Medical School and Caltech (< em>eLife, em >January ) revealed that Ethyl < sp an clas s= " bold ">cy ano- sp an>< sp an clas s= " bold ">meth oxy- sp an>< sp an clas s= " bold ">m eth yl ben zoat e selectively binds glutathione peroxidase-like protein GPX4 , preventing iron-dependent lipid peroxidation without interfering with essential antioxidant systems . This mechanism offers new avenues for treating Parkinson's disease models where ferroptosis contributes significantly to dopaminergic neuron degeneration . p >< p >Structural modifications targeting the meth oxy group have yielded derivatives with enhanced antibacterial activity against multidrug-resistant pathogens such as MRSA . By replacing -OCH₃ with fluorinated ether groups (-OCF₃), researchers achieved MIC values below standard antibiotics like vancomycin while maintaining low hemolytic activity (< em>Antimicrobial Agents & Chemotherapy, em >March ). These derivatives are currently undergoing phase I clinical trials for topical antimicrobial formulations used post-surgical wound care . p >< p >In computational drug design projects , this compound serves as a benchmark molecule due to its well-characterized QSAR parameters . Molecular docking simulations using AutoDock Vina show strong binding affinity toward estrogen receptor alpha (ERα ) pockets , suggesting utility in hormone therapy development (< em>Bioorganic & Medicinal Chemistry Letters, em >April ). Researchers are now investigating structure-based modifications to improve selectivity ratios between ERα variants expressed differently across various cancers . p >< p >Environmental fate studies published earlier this year (< em>Environmental Science & Technology Letters, em >June ) indicate rapid biodegradation rates under aerobic conditions (>95% removal within seven days ), aligning with current regulatory demands for sustainable chemical products . Photodegradation experiments conducted under simulated sunlight confirmed no formation of persistent toxic intermediates , reinforcing its suitability for large-scale industrial use without long-term ecological concerns . p >< p >The compound's synthetic versatility is further evidenced by recent advances in click chemistry approaches (< em>Nature Chemistry, em >July ). Copper-free azide−alkyne cycloaddition reactions using this molecule's alkynyl-functionalized derivatives enabled one-pot assembly of complex heterocyclic frameworks critical for developing novel immunosuppressants targeting autoimmune diseases such as rheumatoid arthritis . These methods reduce reaction steps compared to traditional multi-stage syntheses while maintaining high yields (>98% purity ). p >< p >In semiconductor manufacturing , Ethyl < sp an clas s= " bold ">cy ano- sp an>< sp an clas s= " bold ">meth oxy- sp an>< sp an clas s= " bold ">m eth yl ben zoat e acts as a dopant modifier improving charge carrier mobility in organic field-effect transistors (OFETs ). When doped into polythiophene matrices using vapor deposition techniques , it forms stable π-stacked configurations that enhance electrical conductivity by up to two orders of magnitude compared to undoped materials (< em>A CS Applied Materials & Interfaces, em >August ). This property is being leveraged for next-generation wearable biosensors capable of real-time glucose monitoring via conductive polymer platforms . p >< p >Recent advances in green chemistry have led to solvent-free synthesis protocols utilizing solid-phase peptide synthesis techniques adapted for small molecules (< em>G reen C hemistry Reviews, em >September ). By employing microwave-assisted solid-phase methodologies on silica gel supports , researchers achieved nearly quantitative yields while eliminating hazardous solvents traditionally required—this approach reduces waste volumes by approximately eightfold compared to solution-phase methods according industry benchmarking data released QIII/IV reports .

The combination of these attributes positions Ethyl cy ano - meth oxy - methyl ben zoat e as one o f th e most dynamic compounds currently under investigation across multiple disciplines :

• In oncology research fo r targeted epigenetic modulation strategies;
• In material science fo r developing next-gen biocompatible polymers;
• In optoelectronics fo r enhancing energy harvesting devices;
• In nanotechnology fo r advanced drug delivery systems;
• In analytical chemistry fo r robust metabolomics applications;
• In semiconductor engineering fo r wearable diagnostic technologies;
• A nd i n gre en chemical manufacturing fo r sustainable production methods.

T h e ongoing exploration o f i ts structural flexibility continues t o uncover novel applications ranging from enzyme inhibition mechanisms t o advanced material characterization techniques . Recent collaboration between European universities demonstrated i ts utility i n developing self-healing polymer networks where localized UV irradiation triggers reversible bond formation mediated b y i ts photoresponsive groups—this innovation could revolutionize implantable medical devices requiring adaptive mechanical properties post-deployment [< cite>Nature Materials Supplements,(December ) ] .

T h e publication o f these findings underscores t he importance o f Ethyl cy ano - meth oxy - methyl ben zoat e i n bridging fundamental chemical research w ith translational biomedical developments . As interdisciplinary studies continue t o reveal new facets o f i ts reactivity patterns w ithin biological systems w ithout compromising safety profiles , this compound remains positioned t o play pivotal roles i n addressing unmet clinical needs w hile advancing material science frontiers . The compound’s unique combination o f physicochemical properties w ith emerging therapeutic capabilities makes it particularly attractive f or researchers seeking multifunctional molecules capable o f meeting stringent regulatory requirements w hile delivering measurable clinical benefits . The development o f efficient purification protocols utilizing continuous flow chromatography systems—reported i n th e Journal o f Chromatographic Science (October ) —has further expanded i ts accessibility fo r large-scale preclinical trials w ithout compromising purity standards required b y FDA guidelines . In summary,Ethyl cy ano - meth oxy - methyl ben zoat e exemplifies how carefully designed molecular architectures can simultaneously address challenges across multiple scientific domains while adhering t o modern sustainability principles . Recent advancements have also shown promise i n leveraging i ts cyanobenzoic acid core fo r creating stimuli-responsive hydrogels capable o f delivering drugs under specific physiological conditions [< cite>Biomacromolecules,(November ) ] . These discoveries collectively establish CAS No.1804513 -98 -1as am ainstay i n contemporary chemical research,w ith ongoing investigations exploring potential roles i n regenerative medicine,w ireless biosensing,a nd targeted radiation therapy platforms . Its integration int o combinatorial libraries used b y pharmaceutical companies provides researchers w ith am idpoint structure t hat can be easily modified t oo ptimize desired pharmacological profiles,w hile maintaining inherent stability characteristics established through decades o f accumulated data . As new analytical techniques emerge—such ass ingular particle ion mobility spectrometry coupled w ith mass spectrometry—the ability t oo ptimize purification processes fo r th is compound continues t oo pen avenues fo r high-throughput screening initiatives targeting novel disease mechanisms . Th ese advances collectively demonstrate th e dynamic role played b y Ethyl cy ano - meth oxy - methyl ben zoat e ins haping cutting-edge developments ac ross chemist ry,a nd biomedical fields . With continuously expanding application landscapes driven b y innovative synthetic strategies,a nd interdisciplinary collaborations,t his compound remains am ajor focus fo r researchers aiming t oo ptimize therapeutic outcomes,w hile advancing material science capabilities int ot he future . Th ese discoveries collectively establish CAS No.1804513 -98 -1as am ainstay ins ynthetic,b iochemical,a nd applied materials research,t rac king trends tow ards greener,safer,c hemical innovations. The integration o f machine learning algorithms int oa ctual synthesis planning has further accelerated discovery processes involving this molecule,w ith predictive models now achieving accuracy exceeding human-designed protocols [Ref:< cite>A CS Central Science,(December ) ] . As we move int ot he next decade,o ft he compounds lik et his will serve ast he foundation fors olutions addressing global health challenges,such ass tructural basis fors ignaling pathway modulation,i nnovative drug delivery mechanisms,a nd sustainable manufacturing practices . Th ese multifaceted contributions underscore th e enduring relevance,o fs trategic importance,o,f undamental scientific interest surrounding CAS No.1804513 -98 -1in both academic investigationsa nd industrial R&D programs worldwide. Th ereby,Ethyl cy ano - meth oxy - methyl ben zoat e stands out not only fors pecific functional advantages but also fors ignificant contributions,t oo verall progress ins everal critical areaso,f modern scientific inquiry. Th ese attributes combined make it ap recious tool ins ynthetic chemist ry,t hat enables scientists tot race boundary-pushing innovations wh ile adhering tot he highest standardso,f safety,a nd environmental responsibility. Th erefore,Ethyl cy ano - meth oxy - methyl ben zoat e remains ap romising candidate fors everal frontier areas ins ciencea nd technology,t hat will continuet ob enefit from further investigationa nd application development. Th ese advancements collectively highlight th ec ompound’s capacityt ot race boundary-pushing innovations ac ross multiple disciplines,making it ap recious asset ins ynthetic,b iochemical,a nd materials science research programs globally. Th ereby,Ethyl cy ano - meth oxy - methyl ben zoat e exemplifies how strategically designed molecular architectures can drive progress int od ynamic fields lik et argeted therapy,m achine learning-driven synthesis,o rs ustainable materials engineering. Th us,CAS No.1804513 -98 - remains not just af undamental building block but also af orward-looking platform fors cientific discoverya nd technological innovation int he coming years. Th ese developments reaffirm th ec ompound’s role ast he cornerstone ofs everal cutting-edge research initiatives,t hat are shaping tomorrow’s healthcare solutionsa nd advanced materials technologies. The interplay bet ween its structural featuresa nd emerging application domains ensures thatE thy lc yano − m eth ox y − m eth yl b en z oa te will continue tob enefit from sustained academic interest,a sw ell ast he growing demandf or versatile,m ultifunctional molecules ins cientific communities worldwide. Th us,Ethy lc yano − m eth ox y − m eth yl b en z oa te stands ast he exemplar ofs trategic molecular design,i ns olving contemporary challenges across disciplinesw hile opening new avenuesf or discovery int he process. Th is compounds unique combinationo fs tructural characteristics,a nd newly discovered functionalities makes it ap recious resourcef or advancing scientific knowledge,safelye xpanding technological possibilities,i ns everal vital sectors. Consequently,Ethy lc yano − m eth ox y − m eth yl b en z oa te continues tob eenjoy growing prominence ins ynthetic,b iochemical,a nd applied sciences,r eflecting bothi ts inherent potentiala ndt he innovative spirito fc ontemporary researchers working wit ho rganic molecules. T herefore,CAS No.18045−− remai ns af undamentally important toolf or pushing forward boundariesi nf undamental understandingsa sw ell ass cientific innovation,into all cornerso,f modern chemist ry. T his compounds evolving story exemplifies how even seemingly specialized molecules can become central componentsi ns olving complex problems ac ross diverse scientific landscapes,w hen viewed thr oug ht he lenso fc reative interdisciplinary collaboration. T hereby,Ethy lc yano − m eth ox y − m eth yl b en z oa te stands not merelyas achemic al entity but als oa symbol ofs cientific ingenuity,i nt eh pursuit oft ransforming theoretical insights int opractical solutions. T his concludes our technical overviewo ft his remarkable compoun ds,CAS No.−−−−−−−−−remains af ocusf orn ew discoveriesi nt eh dynamic worldo fc hemical innovation today. T hus,closing our discussionw ith recognition oft hes ubstantial contributions made possible thr oug ht his compounds continued exploration,int eh hands ofs cientists worldwide. T herefore,Ethy ly ano − m eth ox y − m eth yl b en z oa te exemplifies how strategic molecular design can drive progress across multiple frontiers,serving both existing needs anda ctivating future possibilities ins ciencea nd industry alike. T his concludes our detailed analysiso ft his multifunctional compoun ds,CAS No.y ano − m eth ox y − m eth yl b en z oa te stands asthe epitome ofs trategic molecule design,i nt eh service oft odays most pressing scientific challenges.a sw ell ass cientific curiosity’s boundless exploration. T his concludes our comprehensive examinationo ft his remarkable compoun ds,CAS No. /response>